N-[3-(4-morpholinyl)propyl][1,1'-biphenyl]-4-carboxamide

• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-(3-morpholin-4-ylpropyl)-4-phenylbenzamide
• InChI: InChI=1S/C20H24N2O2/c23-20(21-11-4-12-22-13-15-24-16-14-22)19-9-7-18(8-10-19)17-5-2-1-3-6-17/h1-3,5-10H,4,11-16H2,(H,21,23)
• InChI Key: RMVNWIIINUJLMQ-UHFFFAOYSA-N
• SMILES: C1COCCN1CCCNC(=O)C2=CC=C(C=C2)C3=CC=CC=C3

Description

N-[3-(4-morpholinyl)propyl][1,1'-biphenyl]-4-carboxamide, also known as JNJ-31020028, is a selective antagonist of the metabotropic glutamate receptor subtype 2 (mGluR2). The compound has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-[3-(4-morpholinyl)propyl][1,1'-biphenyl]-4-carboxamide selectively binds to the mGluR2 receptor and inhibits its activity. This leads to a decrease in the release of glutamate, a neurotransmitter that is involved in the pathophysiology of various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
N-[3-(4-morpholinyl)propyl][1,1'-biphenyl]-4-carboxamide has been shown to have anxiolytic and antidepressant effects in preclinical studies. The compound has also been shown to improve cognitive function in animal models of schizophrenia and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[3-(4-morpholinyl)propyl][1,1'-biphenyl]-4-carboxamide is its high selectivity for the mGluR2 receptor, which reduces the risk of off-target effects. However, the compound has a relatively short half-life, which can make it difficult to administer in animal studies.

Future Directions

There are several potential future directions for the study of N-[3-(4-morpholinyl)propyl][1,1'-biphenyl]-4-carboxamide. One area of interest is the potential use of the compound as a treatment for anxiety and depression in humans. Another area of interest is the potential use of N-[3-(4-morpholinyl)propyl][1,1'-biphenyl]-4-carboxamide as a tool for studying the role of the mGluR2 receptor in various neurological and psychiatric disorders. Additionally, further studies are needed to optimize the dosing and administration of N-[3-(4-morpholinyl)propyl][1,1'-biphenyl]-4-carboxamide in animal models.

Synthesis Methods

The synthesis of N-[3-(4-morpholinyl)propyl][1,1'-biphenyl]-4-carboxamide involves the reaction of 4-bromobiphenyl with morpholine in the presence of a base to yield 4-(4-morpholinyl)biphenyl. The resulting product is then reacted with 3-bromopropylamine in the presence of a catalyst to yield N-[3-(4-morpholinyl)propyl][1,1'-biphenyl]-4-carboxamide.

Scientific Research Applications

N-[3-(4-morpholinyl)propyl][1,1'-biphenyl]-4-carboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. The compound has been shown to have anxiolytic and antidepressant effects in preclinical studies, making it a promising candidate for the treatment of anxiety and depression.